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Compound of Interest

Compound Name: 2,5-Dibromohexane

Cat. No.: B146544 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potentially hazardous chemicals like 2,5-
Dibromohexane. This document provides immediate, essential safety protocols, operational

plans, and disposal procedures to foster a secure research environment.

Chemical Identifier:

Name: 2,5-Dibromohexane

CAS Number: 24774-58-1

Molecular Formula: C₆H₁₂Br₂

Hazard Summary: 2,5-Dibromohexane is classified as a hazardous substance that can cause

skin and eye irritation.[1][2][3] It is harmful if swallowed and may cause respiratory irritation.[4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical. The following table summarizes the

required PPE for handling 2,5-Dibromohexane.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and Best
Practices

Hands Chemical-resistant gloves

While specific breakthrough

time data for 2,5-

Dibromohexane is not readily

available, nitrile gloves are

generally recommended for

handling halogenated organic

compounds. However, some

sources indicate that nitrile

gloves may have poor

resistance to certain

halogenated hydrocarbons.[5]

Therefore, it is crucial to use

gloves specifically rated for

protection against brominated

compounds. Always inspect

gloves for tears or punctures

before use and dispose of

contaminated gloves

immediately according to

institutional guidelines.[4]

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. For tasks with a

higher risk of splashing, a face

shield should be used in

addition to goggles.[4][6]

Body Laboratory coat

A standard lab coat is required.

For larger quantities or tasks

with a high splash risk, a

chemical-resistant apron or a

full protective suit may be

necessary.[4]

Respiratory Use in a well-ventilated area or

fume hood

A properly functioning

chemical fume hood is
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essential to minimize inhalation

exposure. If a fume hood is not

available or if exposure limits

may be exceeded, a NIOSH-

approved respirator with

appropriate organic vapor

cartridges should be used.[4]

[7][8]

Operational Plan: A Step-by-Step Workflow for
Handling 2,5-Dibromohexane
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

experimental integrity.

Preparation:

Don all required PPE as detailed in the table above.

Ensure that a safety shower and eyewash station are readily accessible.[9]

Assemble all necessary glassware, reagents, and equipment within a certified chemical fume

hood.[4]

Locate the nearest spill kit and verify its contents.[4]

Handling:

Carefully open the container of 2,5-Dibromohexane inside the fume hood.

Dispense the required amount of the chemical using appropriate tools (e.g., a clean, dry

syringe or graduated cylinder).[4]

When transferring the chemical, do so slowly and carefully to prevent splashing.[4]

If the reaction is sensitive to air or moisture, conduct it under an inert atmosphere (e.g.,

nitrogen or argon).[4]
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Post-Handling and Cleanup:

Upon completion of the experiment, decontaminate all glassware and surfaces that may

have come into contact with 2,5-Dibromohexane.

Carefully remove and dispose of contaminated PPE in the designated hazardous waste

stream.[4]

Experimental Workflow for Handling 2,5-Dibromohexane
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Experimental Workflow for Handling 2,5-Dibromohexane
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Caption: Workflow for the safe handling of 2,5-Dibromohexane.
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Disposal Plan
Proper disposal of 2,5-Dibromohexane and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.[4]

Waste Segregation and Collection:

Waste Stream: 2,5-Dibromohexane is a halogenated organic compound and must be

disposed of as hazardous waste.[9][10]

Container: Collect all waste containing 2,5-Dibromohexane in a designated, properly

labeled, and compatible hazardous waste container.[10][11] Do not mix with non-

halogenated waste.[9][10]

Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and

the full chemical name "2,5-Dibromohexane".[12]

Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)

away from incompatible materials such as strong oxidizing agents.[7][12]

Disposal Procedure:

Segregate: Separate waste containing 2,5-Dibromohexane from all other waste streams.

Collect: Pour waste into a designated halogenated organic waste container.

Label: Ensure the hazardous waste label is complete and accurate.

Seal: Keep the container tightly sealed except when adding waste.[10]

Request Pickup: Arrange for disposal through your institution's Environmental Health and

Safety (EHS) office.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is critical in the event of a spill or personal exposure.
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Emergency Situation Procedure

Small Spill (<100 mL in a fume hood)

1. Alert personnel in the immediate area. 2.

Wear appropriate PPE, including respiratory

protection if necessary. 3. Absorb the spill with

an inert material (e.g., sand, vermiculite).[13] 4.

Collect the absorbed material into a sealed

container for hazardous waste disposal. 5.

Decontaminate the area with a suitable solvent.

Large Spill (>100 mL or outside a fume hood)

1. Evacuate the laboratory immediately and alert

others.[2][14] 2. If the spill is flammable,

eliminate all ignition sources. 3. Close the

laboratory doors and prevent entry. 4. Contact

your institution's emergency response team or

EHS office from a safe location.[14]

Skin Contact

1. Immediately wash the affected area with

plenty of soap and water for at least 15 minutes.

[4] 2. Remove contaminated clothing. 3. Seek

medical attention if irritation persists.[4]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, lifting the upper and

lower eyelids occasionally.[4] 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.[4]

Inhalation

1. Move the affected person to fresh air.[9] 2. If

breathing is difficult, provide oxygen. 3. Seek

immediate medical attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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